Surface-enhanced Raman scattering on organic–inorganic hybrid perovskites†

Chemical Communications Pub Date: 2018-02-09 DOI: 10.1039/C8CC00339D

Abstract

Surface-enhanced Raman scattering (SERS) on organic–inorganic hybrid perovskites is explored and for the first time the SERS activity (EF ≥ 104) of the nanostructured CH3NH3PbBr3 has been proved. Here, the SERS profile displays high similarity with the normal Raman spectra and the enhancement mechanism is discussed according to the charge transfer contribution.

Graphical abstract: Surface-enhanced Raman scattering on organic–inorganic hybrid perovskites
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